Cas no 1548833-80-2 (1~{H}-1,2,3,4-tetrazol-5-ylmethyldiazane)

• Product Name: 1~{H}-1,2,3,4-tetrazol-5-ylmethyldiazane
• CAS No: 1548833-80-2
• MF: C₂H₆N₆
• MW: 114.109238147736
• CID: 6339260
• PubChem ID: 73051826
• Update Time: 2024-01-12

1~{H}-1,2,3,4-tetrazol-5-ylmethyldiazane Chemical and Physical Properties

Names and Identifiers

• 1548833-80-2
• SCHEMBL15558167
• 1~{H}-1,2,3,4-tetrazol-5-ylmethyldiazane
• EN300-1673965
• 5-(hydrazinylmethyl)-1H-1,2,3,4-tetrazole
• KHZ

• Inchi： 1S/C2H6N6/c3-4-1-2-5-7-8-6-2/h4H,1,3H2,(H,5,6,7,8)
• InChI Key： LKTRPEVOGNHGTR-UHFFFAOYSA-N
• SMILES： N(CC1N=NNN=1)N

Computed Properties

• Exact Mass: 114.06539422g/mol
• Monoisotopic Mass: 114.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles